Cas no 2680724-81-4 (Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate)

Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate is a synthetic organic compound featuring a piperidine core functionalized with a 2,4-dimethylbenzoyl group at the 4-position and a benzyloxycarbonyl (Cbz) protecting group at the nitrogen. This structure makes it a versatile intermediate in medicinal chemistry and peptide synthesis, where the Cbz group serves as a protective moiety for amines. The 2,4-dimethylbenzoyl substitution enhances steric and electronic properties, potentially influencing reactivity in further derivatization. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in research and pharmaceutical development. The compound’s stability under standard conditions further supports its utility in multi-step synthetic routes.
Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate structure
2680724-81-4 structure
Product Name:Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
CAS No:2680724-81-4
MF:C22H25NO3
MW:351.438806295395
CID:5623014
PubChem ID:165925137
Update Time:2025-11-01

Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28298648
    • 2680724-81-4
    • benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
    • Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
    • Inchi: 1S/C22H25NO3/c1-16-8-9-20(17(2)14-16)21(24)19-10-12-23(13-11-19)22(25)26-15-18-6-4-3-5-7-18/h3-9,14,19H,10-13,15H2,1-2H3
    • InChI Key: KRZKUJWRQLJOJP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1C)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 351.18344366g/mol
  • Monoisotopic Mass: 351.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.6Ų

Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28298648-1g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4
1g
$842.0 2023-09-07
Enamine
EN300-28298648-5g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4
5g
$2443.0 2023-09-07
Enamine
EN300-28298648-10g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4
10g
$3622.0 2023-09-07
Enamine
EN300-28298648-0.05g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
0.05g
$707.0 2025-03-19
Enamine
EN300-28298648-0.1g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
0.1g
$741.0 2025-03-19
Enamine
EN300-28298648-0.25g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
0.25g
$774.0 2025-03-19
Enamine
EN300-28298648-0.5g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
0.5g
$809.0 2025-03-19
Enamine
EN300-28298648-1.0g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-28298648-2.5g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-28298648-5.0g
benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate
2680724-81-4 95.0%
5.0g
$2443.0 2025-03-19

Additional information on Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate (CAS: 2680724-81-4)

Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate (CAS: 2680724-81-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This piperidine derivative, characterized by its unique benzoyl and benzyl carboxylate functional groups, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic possibilities.

The compound's molecular structure, featuring a piperidine core substituted with a 2,4-dimethylbenzoyl group at the 4-position and a benzyl carboxylate at the 1-position, confers distinct physicochemical properties that influence its pharmacokinetic and pharmacodynamic profiles. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity, which are critical for subsequent biological testing.

In vitro studies have demonstrated that Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate exhibits notable activity against specific enzyme targets implicated in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest its potential as an inhibitor of key proteases involved in the pathogenesis of Alzheimer's disease, with IC50 values in the low micromolar range. These findings have spurred further investigation into its structure-activity relationships (SAR) to optimize its potency and selectivity.

Recent synthetic efforts have focused on developing efficient and scalable routes to produce Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate with high yield and purity. A novel one-pot synthesis strategy, leveraging palladium-catalyzed coupling reactions, has been reported to significantly reduce production costs and improve overall efficiency. This advancement is particularly relevant for large-scale applications, such as preclinical and clinical development.

In addition to its therapeutic potential, the compound has also been explored as a versatile intermediate in the synthesis of more complex bioactive molecules. Its modular structure allows for facile derivatization, enabling the generation of diverse analogs with tailored biological activities. This flexibility positions it as a valuable scaffold in drug discovery programs targeting a range of diseases.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its drug-like properties. Ongoing research aims to address these gaps through comprehensive in vivo studies and further SAR exploration. The integration of computational modeling and high-throughput screening approaches is expected to accelerate these efforts, paving the way for the compound's transition into advanced preclinical testing.

In conclusion, Benzyl 4-(2,4-dimethylbenzoyl)piperidine-1-carboxylate (CAS: 2680724-81-4) represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its multifaceted applications, from therapeutic agent to synthetic intermediate, underscore its significance in contemporary medicinal chemistry. As research progresses, this compound is poised to make substantial contributions to the development of novel treatments for complex diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.